Cas no 874289-77-7 (4H-Cyclohept[c]isoxazole-3-carboxylic acid, 5,6,7,8-tetrahydro-)

• Product Name: 4H-Cyclohept[c]isoxazole-3-carboxylic acid, 5,6,7,8-tetrahydro-
• CAS No: 874289-77-7
• MF: C₉H₁₁NO₃
• MW: 181.188542604446
• CID: 1892050
• Update Time: 2025-01-08

4H-Cyclohept[c]isoxazole-3-carboxylic acid, 5,6,7,8-tetrahydro- Chemical and Physical Properties

Names and Identifiers

• 4H-Cyclohept[c]isoxazole-3-carboxylic acid, 5,6,7,8-tetrahydro-

• Inchi： 1S/C9H11NO3/c11-9(12)8-6-4-2-1-3-5-7(6)10-13-8/h1-5H2,(H,11,12)
• InChI Key： XPNLDFVJBFVCIC-UHFFFAOYSA-N
• SMILES： O1C(C(O)=O)=C2CCCCCC2=N1

Experimental Properties

• Density: 1.271±0.06 g/cm3(Predicted)
• Melting Point: 132-134 °C(Solv: hexane (110-54-3); chloroform (67-66-3))
• Boiling Point: 382.7±42.0 °C(Predicted)
• pka: 2.37±0.20(Predicted)